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Compound of Interest

Compound Name:
2-Amino-6-methoxyphenol

hydrochloride

Cat. No.: B2981388 Get Quote

An In-depth Technical Guide to the Chemical Properties of 2-Amino-6-methoxyphenol
hydrochloride

Abstract: This technical guide provides a comprehensive overview of 2-Amino-6-
methoxyphenol hydrochloride (CAS No: 339531-77-0), a substituted aminophenol derivative

with significant potential as a chemical intermediate and building block in pharmaceutical and

materials science. This document delves into its core chemical and physical properties,

provides detailed protocols for its analytical characterization, outlines a representative synthetic

approach, and discusses its handling, safety, and potential applications. The content herein is

curated for researchers, medicinal chemists, and process development scientists, offering both

foundational data and practical, experience-driven insights.

Nomenclature and Structural Identity
2-Amino-6-methoxyphenol hydrochloride is an aromatic organic compound featuring amino,

hydroxyl, and methoxy functional groups on a benzene ring, supplied as a hydrochloride salt.

The salt form enhances stability and aqueous solubility compared to the free base.

Chemical Structure
The molecular structure consists of a phenol ring substituted with an amino group at position 2

and a methoxy group at position 6. The hydrochloride salt is formed by the protonation of the

basic amino group.
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Caption: Chemical structure of 2-Amino-6-methoxyphenol hydrochloride.

Chemical Identifiers
The following table summarizes the key identifiers for this compound.

Identifier Value Source

IUPAC Name
2-amino-6-

methoxyphenol;hydrochloride
[1]

CAS Number 339531-77-0 [1]

Molecular Formula C₇H₁₀ClNO₂ [1]

Molecular Weight 175.61 g/mol [2]

InChI Key
GWXIGCZEXDVFDN-

UHFFFAOYSA-N
[1]

SMILES COC1=CC=CC(N)=C1O.Cl [3]

Physicochemical Properties
The physical and chemical properties of a compound are critical for designing experiments,

developing formulations, and ensuring safe handling.

Property Value Source

Physical Form Solid [1]

Purity Typically ≥95% [1]

Storage Temperature
Room temperature, under inert

atmosphere
[1][3]

Solubility

Freely soluble in water or

alcohol (as o-Aminophenol

hydrochloride)

[4]

Computed XLogP3 0.5 (for free base) [2]
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Note: The hydrochloride salt form significantly increases water solubility compared to the free

base due to its ionic nature.

Synthesis Pathway
The synthesis of substituted phenols often involves multi-step reactions. A plausible route to 2-

Amino-6-methoxyphenol could start from a more readily available precursor like 2-

methoxyphenol (guaiacol), followed by nitration and subsequent reduction.

Representative Synthetic Protocol
Nitration of 2-Methoxyphenol: 2-Methoxyphenol is carefully nitrated using a nitrating agent

(e.g., nitric acid in acetic acid) at low temperatures to introduce a nitro group onto the ring,

primarily at the position para to the hydroxyl group and ortho to the methoxy group, yielding

2-methoxy-6-nitrophenol. The directing effects of the -OH and -OCH₃ groups are crucial

here; both are ortho, para-directing, and their combined influence favors substitution at

position 6.

Reduction of the Nitro Group: The resulting 2-methoxy-6-nitrophenol is then subjected to a

reduction reaction. This is commonly achieved using catalytic hydrogenation (e.g., H₂ gas

with a Palladium-on-carbon catalyst) or chemical reducing agents like tin(II) chloride in

hydrochloric acid. This step selectively reduces the nitro group to an amino group.

Salt Formation: The resulting 2-amino-6-methoxyphenol free base is dissolved in a suitable

solvent (e.g., ethanol or diethyl ether) and treated with hydrochloric acid to precipitate the

stable hydrochloride salt, which can then be isolated by filtration.
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Start: 2-Methoxyphenol
(Guaiacol)

Step 1: Nitration
(e.g., HNO₃ / H₂SO₄, 0°C)

Reagents

Intermediate:
2-Methoxy-6-nitrophenol

Yields

Step 2: Reduction
(e.g., H₂/Pd-C or SnCl₂/HCl)

Purification

Product (Free Base):
2-Amino-6-methoxyphenol

Yields

Step 3: Salt Formation
(HCl in Ethanol)

Reagent

Final Product:
2-Amino-6-methoxyphenol HCl

Isolation
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Sample Preparation

Spectroscopic Analysis

MS Derivatization

Data Interpretation

Weigh Sample

Dissolve in
Deuterated Solvent (NMR)
or Anhydrous Solvent (MS)

NMR Analysis
(¹H, ¹³C)

IR Analysis
(FTIR)

Add Silylating Agent
(e.g., MSTFA)

For GC-MS

Structural Elucidation
(Chemical Shifts, Coupling)

Functional Group ID
(Vibrational Frequencies)

GC-MS Analysis

Mass & Fragmentation
(Molecular Ion, Fragments)

Heat Reaction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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